Cas no 874459-76-4 (3-(isobutanoylamino)benzeneboronic acid)

3-(isobutanoylamino)benzeneboronic acid structure
874459-76-4 structure
Product Name:3-(isobutanoylamino)benzeneboronic acid
CAS No:874459-76-4
MF:C10H14BNO3
MW:207.034062862396
MDL:MFCD08235080
CID:719604
PubChem ID:44119846
Update Time:2025-04-19

3-(isobutanoylamino)benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Isobutyramido)benzeneboronic acid
    • 3-Isobutyramidobenzeneboronic acid
    • [3-(2-methylpropanoylamino)phenyl]boronic acid
    • 3-(Isobutanoylamino)benzeneboronic acid
    • 3-Isobutyramidophenylboronic acid
    • Boronic acid,B-[3-[(2-methyl-1-oxopropyl)amino]phenyl]-
    • 3-Isobutyrylaminophenylboronic acid
    • AM20041284
    • A21902
    • [3-(2-Methylpropanamido)phenyl]boronic acid
    • FT-0740207
    • HXBVOKMSEWLCKA-UHFFFAOYSA-N
    • MFCD08235080
    • 874459-76-4
    • DTXSID90657446
    • AKOS015837593
    • SB78212
    • 3-(Isobutyramido)benzeneboronicacid
    • BS-24024
    • SCHEMBL3466415
    • DB-023703
    • 3-(2-methylpropanamido)phenylboronic acid
    • (3-ISOBUTYRAMIDO)BENZENEBORONIC ACID
    • 3-(isobutanoylamino)benzeneboronic acid
    • MDL： MFCD08235080
    • Inchi： 1S/C10H14BNO3/c1-7(2)10(13)12-9-5-3-4-8(6-9)11(14)15/h3-7,14-15H,1-2H3,(H,12,13)
    • InChI Key： HXBVOKMSEWLCKA-UHFFFAOYSA-N
    • SMILES： O=C(C(C)C)NC1C=CC=C(B(O)O)C=1

Computed Properties

  • Exact Mass: 207.10700
  • Monoisotopic Mass: 207.107
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6A^2

Experimental Properties

  • Density: 1.16
  • Melting Point: 275-277
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.536
  • PSA: 69.56000
  • LogP: 0.03390

3-(isobutanoylamino)benzeneboronic acid Security Information

3-(isobutanoylamino)benzeneboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-(isobutanoylamino)benzeneboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019089058-5g
3-(Isobutyramido)benzeneboronic acid
 874459-76-4 98%
5g
 $401.74 2023-08-31
TRC
I789155-100mg
3-Isobutyramidophenylboronic acid
 874459-76-4
100mg
 $69.00 2023-05-18
TRC
I789155-250mg
3-Isobutyramidophenylboronic acid
 874459-76-4
250mg
 $133.00 2023-05-18
TRC
I789155-500mg
3-Isobutyramidophenylboronic acid
 874459-76-4
500mg
 $196.00 2023-05-18
TRC
I789155-1g
3-Isobutyramidophenylboronic acid
 874459-76-4
1g
 $282.00 2023-05-18
Fluorochem
221908-1g
3-(Isobutyramido)benzeneboronic acid
 874459-76-4 95%
1g
 ￡125.00 2022-03-01
Fluorochem
221908-5g
3-(Isobutyramido)benzeneboronic acid
 874459-76-4 95%
5g
 ￡499.00 2022-03-01
abcr
AB248885-1 g
3-(Isobutyramido)benzeneboronic acid; 98%
 874459-76-4
1g
 €212.00 2023-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I37360-1g
3-(Isobutyramido)benzeneboronic acid
 874459-76-4 98%
1g
 ¥2928.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I37360-250mg
3-(Isobutyramido)benzeneboronic acid
 874459-76-4 98%
250mg
 ¥838.0 2023-09-07

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